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Compound of Interest

Compound Name: 2-Acetamido-5-nitropyridine

Cat. No.: B189021 Get Quote

A Technical Guide to 2-Acetamido-5-
nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and synthesis of

2-Acetamido-5-nitropyridine, a key intermediate in the development of novel

pharmaceuticals. This document is intended for researchers, scientists, and professionals in

the field of drug development and organic synthesis.

Core Compound Data
2-Acetamido-5-nitropyridine is a heterocyclic compound that serves as a versatile building

block in medicinal chemistry.[1] Its chemical and physical properties are summarized below.
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Property Value Source

Molecular Formula C7H7N3O3 [1][2][3][4][5]

Molecular Weight 181.15 g/mol [1][2][3][4][5]

CAS Number 5093-64-1 [3]

Appearance
Yellow to brown crystalline

powder
[1]

Melting Point 199-203 °C [6]

Experimental Protocols
The following section details a common experimental protocol for the synthesis of 2-
Acetamido-5-nitropyridine, a process involving the nitration of 2-acetamidopyridine. This

compound is often used as an intermediate in the synthesis of more complex molecules,

including potential anti-malarial and anti-cancer agents.[7]

Synthesis of 2-Acetamido-5-nitropyridine via Nitration
This protocol is adapted from established methodologies for the nitration of pyridine

derivatives.[8][9]

Materials:

2-Acetamidopyridine

Concentrated Sulfuric Acid (H₂SO₄)

Fuming Nitric Acid (HNO₃)

Ice

Water

Reaction flask

Stirring apparatus
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Dropping funnel

Filtration apparatus

Procedure:

In a reaction flask, dissolve 2-acetamidopyridine in concentrated sulfuric acid. The mixture

should be cooled in an ice bath to maintain a low temperature.

Slowly add fuming nitric acid dropwise to the cooled solution while stirring continuously. It is

crucial to control the rate of addition to prevent a rapid increase in temperature.

After the addition is complete, continue to stir the reaction mixture at a controlled

temperature for a specified duration to ensure the completion of the nitration reaction.[9]

Upon completion, the reaction mixture is carefully poured over crushed ice. This will cause

the product, 2-acetamido-5-nitropyridine, to precipitate out of the solution.

The precipitate is then collected by filtration and washed with cold water to remove any

remaining acid and impurities.

The resulting solid is dried to yield the final product, 2-acetamido-5-nitropyridine.[8]

Synthetic Pathway and Workflow
The synthesis of 2-Acetamido-5-nitropyridine is a critical step in the development of various

biologically active molecules. The following diagram illustrates the workflow from the starting

material to the final product and its potential subsequent transformation.

2-Acetamidopyridine Nitration
(H₂SO₄, HNO₃)

Reactant 2-Acetamido-5-nitropyridineYields ReductionIntermediate 2-Acetamido-5-aminopyridineYields

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of 2-Acetamido-5-nitropyridine and its

subsequent reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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